1-(Pyrrolidin-3-yl)pentan-3-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 1-pyrrolidin-3-ylpentan-3-one
• InChI: InChI=1S/C9H17NO/c1-2-9(11)4-3-8-5-6-10-7-8/h8,10H,2-7H2,1H3
• InChI Key: JXRKFVZJRLSFGP-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)CCC1CCNC1

Description

1-(Pyrrolidin-3-yl)pentan-3-one is a synthetic compound belonging to the class of cathinones, which are derivatives of cathinone, a naturally occurring alkaloid found in the khat plant. This compound has gained attention due to its psychoactive properties and its structural similarity to other well-known synthetic cathinones .

Preparation Methods

The synthesis of 1-(Pyrrolidin-3-yl)pentan-3-one typically involves the reaction of a pyrrolidine derivative with a pentanone precursor. One common method includes the condensation of pyrrolidine with a suitable ketone under acidic or basic conditions, followed by purification through recrystallization or chromatography . Industrial production methods may involve large-scale batch reactions with optimized conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-(Pyrrolidin-3-yl)pentan-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The pyrrolidine ring can undergo substitution reactions with various electrophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles like alkyl halides.

Scientific Research Applications

Chemistry: Used as a precursor in the synthesis of more complex molecules.

Biology: Investigated for its effects on neurotransmitter systems.

Medicine: Explored for its potential use in developing new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The compound exerts its effects primarily by inhibiting the reuptake of neurotransmitters such as dopamine and norepinephrine. This leads to increased levels of these neurotransmitters in the synaptic cleft, resulting in enhanced stimulation of the central nervous system. The molecular targets include dopamine and norepinephrine transporters, which are key components in the regulation of neurotransmitter levels .

Comparison with Similar Compounds

1-(Pyrrolidin-3-yl)pentan-3-one is structurally similar to other synthetic cathinones such as:

• Alpha-pyrrolidinopentiophenone (alpha-PVP)
• Alpha-pyrrolidinobutiophenone (alpha-PBP)
• Alpha-pyrrolidinohexanophenone (alpha-PHP) Compared to these compounds, this compound exhibits unique properties in terms of its potency and selectivity for neurotransmitter transporters .